Cas no 1220035-46-0 (Ethyl 3-amino-4-{2-(dimethylamino)ethyl-amino}benzoate)

Ethyl 3-amino-4-{2-(dimethylamino)ethyl-amino}benzoate structure
1220035-46-0 structure
Product Name:Ethyl 3-amino-4-{2-(dimethylamino)ethyl-amino}benzoate
CAS No:1220035-46-0
MF:C13H21N3O2
MW:251.324743032455
CID:1074388
PubChem ID:56828469
Update Time:2025-04-20

Ethyl 3-amino-4-{2-(dimethylamino)ethyl-amino}benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-amino-4-{[2-(dimethylamino)ethyl]-amino}benzoate
    • OLRORXLMYOVOGL-UHFFFAOYSA-N
    • SCHEMBL15774411
    • SB81474
    • Ethyl3-amino-4-((2-(dimethylamino)ethyl)amino)benzoate
    • 1220035-46-0
    • AKOS010566760
    • ethyl 3-amino-4-(2-(dimethylamino)ethylamino)benzoate
    • ethyl 3-amino-4-[2-(dimethylamino)ethylamino]benzoate
    • ethyl 3-amino-4-{[2-(dimethylamino)ethyl]amino}benzoate
    • Ethyl 3-amino-4-((2-(dimethylamino)ethyl)amino)benzoate
    • Ethyl 3-amino-4-{2-(dimethylamino)ethyl-amino}benzoate
    • MDL: MFCD13343660
    • Inchi: 1S/C13H21N3O2/c1-4-18-13(17)10-5-6-12(11(14)9-10)15-7-8-16(2)3/h5-6,9,15H,4,7-8,14H2,1-3H3
    • InChI Key: OLRORXLMYOVOGL-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC(=C(C=1)N)NCCN(C)C)=O

Computed Properties

  • Exact Mass: 251.16337692g/mol
  • Monoisotopic Mass: 251.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 67.6Ų

Ethyl 3-amino-4-{2-(dimethylamino)ethyl-amino}benzoate Pricemore >>

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